Cas no 668971-17-3 (3-Isoxazolecarboxylic acid, 5-(2-methoxyphenyl)-, methyl ester)

• Product Name: 3-Isoxazolecarboxylic acid, 5-(2-methoxyphenyl)-, methyl ester
• CAS No: 668971-17-3
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 1713214
• PubChem ID: 674560
• Update Time: 2025-04-21

3-Isoxazolecarboxylic acid, 5-(2-methoxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(2-methoxyphenyl)-, methyl ester
• SY267846
• 5-(2-Methoxy-phenyl)-isoxazole-3-carboxylic acid methyl ester
• CCG-314844
• MFCD03761322
• methyl 5-(2-methoxyphenyl)-1,2-oxazole-3-carboxylate
• methyl 5-(2-methoxyphenyl)isoxazole-3-carboxylate
• 668971-17-3
• 5-(2-Methoxyphenyl)-isoxazole-3-carboxylic acid methyl ester
• starbld0028185
• STL214916
• 5-(2-Methoxy-phenyl)-isoxazole-3-carboxylicacidmethylester
• AKOS003355478

• Inchi： 1S/C12H11NO4/c1-15-10-6-4-3-5-8(10)11-7-9(13-17-11)12(14)16-2/h3-7H,1-2H3
• InChI Key： CQYQVYUEFHKARR-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OC)=N1)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 233.06883
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 365.8±32.0 °C at 760 mmHg
• Flash Point: 175.0±25.1 °C
• PSA: 61.56
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Isoxazolecarboxylic acid, 5-(2-methoxyphenyl)-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)